ABSTRACTThe Ti-5Al-2.5Fe alloy is a cheaper α+β Ti alloy with mechanical performance comparable to those of the Ti-6Al-4V alloy whose cost could be further reduced by producing it via powder metallurgy. In this study, the effect of the thermomechanical deformation temperature on the properties of the Ti-5Al-2.5Fe alloy produced from elemental powders was studied. Furthermore, the effect of the modification of the microstructure via heat treatments on the properties of the forged billets was analysed. This study demonstrates that powder forging can successfully be used to manufacture α+β Ti alloys and the selection of the forging temperature significantly affects the mechanical behaviour, where the lower the forging temperature the stronger and the less ductile the material. The post-processing via solution treatment plus aging generally improves the mechanical properties of the Ti-5Al-2.5Fe alloy, especially in terms of ductility, without compromising the strength.

ABSTRACTThe powder metallurgical manufacturing of gears offers a promising opportunity in terms of reducing the noise emission and increasing the power density. Sintered gears weigh less than conventional gears and potentially have a better noise-vibration-harshness behaviour, due to the remaining porosity. However, the potential of sintered gears for highly loaded applications is not fully utilised yet. Six variants of surface densified and case-hardened sintered gears from Astaloy Mo85 are tested to analyse the impact of the densification and case hardening depths on both the tooth root and flank load bearing capacities. Experimental investigations including metallography and computer tomography are carried out to characterise the microstructure. Furthermore, a simulation model is developed to quantitatively describe the residual stress and hardness profiles after the heat treatment. The load bearing capacity was improved by increasing the densification and case hardening depths, where the effect of the case hardening was identified to be predominant.

ABSTRACTHigh oxygen Ti6Al4V alloys are fabricated by vacuum sintering and hot rolling using hydrogenation-dehydrogenation Ti6Al4V powder and ZrO2 powder as raw materials. The complete dissolution of oxygen and zirconium atoms results in an increase in lattice constant and strength. As-rolled Ti64-ZrO2 sample exhibits a bimodal structure with a fine acicular α phase of around 1 μm. Ti64-0.75 ZrO2 alloy with equivalent oxygen content close to 0.6 wt.-% presents a good combination of the high tensile strength (1180.2 MPa) and sufficient elongation (7.3%). Therefore, the critical oxygen content for the ductile-to-brittle transition of powder metallurgy Ti6Al4V alloy can be improved by suitable preparation methods. The formation of a fine β transformation structure may be one of the reasons for maintaining sufficient ductility.

ABSTRACTA method to manufacture a porous Cu–Al–Ni shape memory alloy by powder metallurgy using space holders is presented. Two aluminium powders with different particle morphologies were employed to investigate their influence on phase formation, microstructure and mechanical properties. The variation of the relative amount of space holders in the mixture allows to obtain different porosities. Samples prepared with irregular-shaped aluminium powder include both 18R and 2H martensitic phases and exhibit the shape memory effect and pseudoelastic behaviour under uniaxial compression tests. In contrast, the samples made with aluminium flakes present the α phase accompanying the 18R martensitic phase, and do not exhibit the shape memory effect. Both the aluminium flakes flat shape and the higher proportion of aluminium oxide associated with its larger surface area to volume ratio hindered the interdiffusion of the metals, resulting in an aluminium-depleted martensitic phase surrounded by an aluminium oxide-rich layered structure.

ABSTRACTAn apparatus was developed to study the effects of operating parameters on liquid spreading and particle size in centrifugal atomisation. Different areas of aluminium spreading on the surface of the rotary disc were observed, in which the diameter of the ‘Plane area’ showed a linear relationship with the rotational speed. The microscopic morphology of the aluminium powder samples was analysed by scanning electron microscopy (SEM). The variation of particle size distribution curve with rotational speed was explored, and the shape of the curve was changed from ‘Single-peak’ to ‘Double-peak’ when the rotating speed increased to a certain value. The effect of the fragmentation mode on the particle size distribution and median diameter was analysed. The variation of the median diameter of the powder with the rotating speed was obtained. The effect of different disc configurations on the particle size was obtained.

ABSTRACTMetal powders developed for additive manufacturing processes need to achieve specific flow characteristics to be considered suitable. However, for the relationship between powder flow and the morphological characteristics of individual particles can be difficult to establish. In this context, artificial intelligence appears to be the perfect tool to clarify the imprecision surrounding this type of interaction. The work summarised in this manuscript first uses a neural network architecture (Mask R-CNN) allowing the segmentation of individual water-atomised tool steel particles in micrographs acquired in scanning electron microscopy. The micrographs of individual particles or their shape descriptors are then processed using and comparing two different strategies, namely linear regression or unsupervised machine learning (ML), to corelate the information collected on individual particles with the rheological properties of powder specimens. The approach developed aims to acquire new knowledge regarding specific particle characteristics that are required to optimise powder flowability for laser powder-bed fusion.

ABSTRACTLaser powder bed fusion of metals (PBF-LB/M) is advantageous for manufacturing bulk metallic glasses with size and geometrical freedom. However, the oxygen uptake along the production chain can negatively impact the generation of high-quality, amorphous parts. In this context, Cu–Ti-based alloys were gas-atomised and additively manufactured using commercial- (CP) and high-purity (HP) feedstocks. The oxygen absorption in each processing step was tracked and related to the amorphous phase formation and glass-forming ability (GFA) of alloys. Results show an increasing oxygen absorption, considerably influenced by the starting feedstock, especially for CP. In HP material, the most contribution is inherent from the powder oxygen content. Results reveal the lack of influence of the oxygen content in the GFA. TEM analysis of commercial powder and PBF-LB/M sample show uniform and featureless micrographs, displaying the absence of oxygen-induced nucleation. The present contribution enhances the qualification and economic processability of amorphous metals by PBF-LB/M.

ABSTRACTThe anisotropy of dimensional change in compaction plane of rings made of three low alloyed steels was investigated as a function of green density and geometry. Increasing green density and (Dext–Dint)/H ratio, the anisotropy of both shrinkage and swelling increases. A correlation with springback during ejection of the rings from die cavity after cold compaction was found. The ratio between the dimensional changes of diameters, as a function of the ratio between springback of diameters, describes a linear correlation intersecting point (1,1), representative of isotropic behaviour. This correlation confirms the hypothesis of an effect of micropores, generated in the green parts during ejection from die cavity, on dimensional change anisotropy. An analytical correlation was determined for the anisotropy of dimensional change in the compaction plane as a function of green density and geometrical parameter, which can be implemented in the design methodology accounting for the anisotropic dimensional change previously proposed.

ABSTRACTThis study aims to compare the flow patterns and in-cavity pressures obtained experimentally and numerically for different conditions. Four feedstocks based on 17-4PH stainless steel powder were fully characterised and implemented as material laws in an Autodesk Moldflow package before to obtain numerical simulations that were then validated using real-scale injections. The flow patterns obtained numerically for the different flat bar mold geometries were in good agreement with the experimental flow patterns, showing an almost perfect fit, whereas for the flow patterns of the complex mold geometry, there were some minor discrepancies. The simulated pressure profiles obtained for different mold geometries, feedstock temperatures, mold temperatures and solid loadings were in good agreement with the experimental pressure profiles in terms of trend and pressure values, with maximum relative differences varying from 30 to 64% depending on particular feedstocks and process parameters.

ABSTRACTThe effects of five key processing parameters on the real and electroactive surface areas of porous nickel samples produced by the Lost Carbonate Sintering (LCS) process have been investigated systematically. The specific real and electroactive surface areas of the LCS porous Ni samples are 500–1600 cm−1 and 80–115 cm−1. Pore size, compacting pressure and sintering temperature have no significant effect on the surface areas. Porosity has no effect on the gravimetric real surface area, but a higher porosity leads to a lower volumetric real surface area and a higher electroactive surface area. Metal particle size has a huge effect on the surface areas of the LCS porous metal. An intermediate amount of fine Ni powder results in the highest real surface area, approximately 70% higher than the samples produced with coarse Ni powder. Samples produced with fine Ni powder can increase the electroactive surface area by up to 100%.